3-{3-[4-(3-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,2,3-benzotriazin-4(3H)-one

• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 3-[3-[4-(3-methoxyphenyl)piperazin-1-yl]-3-oxopropyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C21H23N5O3/c1-29-17-6-4-5-16(15-17)24-11-13-25(14-12-24)20(27)9-10-26-21(28)18-7-2-3-8-19(18)22-23-26/h2-8,15H,9-14H2,1H3
• InChI Key: ARLJGKNMWJDOJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C(=O)CCN3C(=O)C4=CC=CC=C4N=N3

Description

3-{3-[4-(3-METHOXYPHENYL)PIPERAZIN-1-YL]-3-OXOPROPYL}-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-4-ONE is a complex organic compound that features a piperazine ring linked to a benzotriazinone moiety

Preparation Methods

The synthesis of 3-{3-[4-(3-METHOXYPHENYL)PIPERAZIN-1-YL]-3-OXOPROPYL}-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-4-ONE typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Piperazine Derivative: The initial step involves the synthesis of 4-(3-methoxyphenyl)piperazine through a Mannich reaction, which involves the condensation of 3-methoxyaniline, formaldehyde, and piperazine.

Coupling Reaction: The piperazine derivative is then coupled with a suitable benzotriazinone precursor under specific conditions, such as using a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

3-{3-[4-(3-METHOXYPHENYL)PIPERAZIN-1-YL]-3-OXOPROPYL}-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-4-ONE undergoes various chemical reactions, including:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups on the piperazine or benzotriazinone rings are replaced by other groups under specific conditions.

Scientific Research Applications

3-{3-[4-(3-METHOXYPHENYL)PIPERAZIN-1-YL]-3-OXOPROPYL}-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-4-ONE has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as a therapeutic agent due to its structural similarity to known pharmacologically active compounds.

Biological Studies: The compound is used in biological studies to investigate its effects on various biological pathways and its potential as a drug candidate.

Industrial Applications: It is also studied for its potential use in industrial applications, such as in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 3-{3-[4-(3-METHOXYPHENYL)PIPERAZIN-1-YL]-3-OXOPROPYL}-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-4-ONE involves its interaction with specific molecular targets. The compound is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular signaling pathways, ultimately resulting in the observed biological effects .

Comparison with Similar Compounds

3-{3-[4-(3-METHOXYPHENYL)PIPERAZIN-1-YL]-3-OXOPROPYL}-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-4-ONE can be compared with other similar compounds, such as:

4-(3-Methoxyphenyl)piperazine: This compound shares the piperazine ring but lacks the benzotriazinone moiety.

N-(3-(4-(2-Methoxyphenyl)piperazin-1-yl)methyl)-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione: This compound has a similar piperazine structure but with different substituents and a triazole ring instead of a benzotriazinone ring.

The uniqueness of 3-{3-[4-(3-METHOXYPHENYL)PIPERAZIN-1-YL]-3-OXOPROPYL}-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-4-ONE lies in its specific combination of functional groups, which imparts distinct chemical and biological properties .